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Compound of Interest

Compound Name: Gpr183-IN-2

Cat. No.: B15606613

Immediate Safety and Logistical Information for Laboratory Professionals

For researchers, scientists, and drug development professionals utilizing Gprl83-IN-2, a potent
G-protein coupled receptor 183 inhibitor, adherence to proper disposal protocols is paramount
for laboratory safety and environmental compliance. This guide provides essential, step-by-step
procedural information for the safe handling and disposal of Gpr183-IN-2, based on
established safety data.

The primary source for chemical safety and disposal is the Safety Data Sheet (SDS) provided
by the manufacturer. The information presented here is based on available safety data for
Gprl83-IN-2 (CAS No. 2924064-10-6).

Key Safety and Disposal Information

All quantitative data and procedural guidance are summarized from the official Safety Data
Sheet to ensure accuracy and operational clarity.
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Step-by-Step Disposal Protocol

The proper disposal of Gprl83-IN-2, as with any chemical reagent, must be conducted in a
manner that ensures the safety of laboratory personnel and minimizes environmental impact.
The following protocol is a step-by-step guide for the disposal of this compound.

1. Consult the Safety Data Sheet (SDS): Before handling or disposing of Gpr183-IN-2, always
locate and thoroughly read the manufacturer-provided SDS. This document contains the most
detailed and specific information regarding hazards, handling, and disposal.

2. Wear Appropriate Personal Protective Equipment (PPE): Ensure that all personnel handling
the waste are equipped with the necessary PPE, including but not limited to:

» Safety glasses or goggles
o Chemical-resistant gloves (e.g., nitrile)
o A properly fitted lab coat

3. Waste Segregation:

¢ Solid Waste: Unused or expired Gprl83-IN-2 powder should be collected in a designated,
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.
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e Liquid Waste: Solutions containing Gpr183-IN-2 should be collected in a separate, sealed,
and clearly labeled hazardous liquid waste container. If the solvent used is flammable, the
waste container must be appropriate for flammable liquids.

» Contaminated Materials: Any materials that have come into contact with Gprl83-IN-2, such
as pipette tips, weighing paper, and contaminated gloves, should be disposed of as solid
hazardous waste in a designated, lined container.

4. Labeling: All waste containers must be clearly and accurately labeled with the full chemical
name ("Gprl83-IN-2"), the CAS number (2924064-10-6), and the appropriate hazard symbols
as indicated in the SDS.

5. Storage: Store waste containers in a designated, secure, and well-ventilated waste
accumulation area, away from incompatible materials.

6. Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste
disposal contractor. Do not attempt to dispose of Gprl83-IN-2 down the drain or in regular
trash.

Experimental Workflow and Disposal Decision
Process

To ensure safety and compliance at every step, from handling to disposal, the following
diagrams illustrate a typical experimental workflow and the mandatory decision-making process
for chemical waste disposal.
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Caption: Experimental Workflow for Handling Gpr183-IN-2.
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Caption: Mandatory Chemical Disposal Decision-Making Process.

Gprl83 Signaling Pathway

Gprl83, also known as Epstein-Barr virus-induced gene 2 (EBI2), is a G-protein coupled
receptor that plays a crucial role in the immune system. Its signaling is initiated by the binding
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of oxysterols, leading to the activation of downstream pathways that regulate immune cell
migration. Gpr183-IN-2 acts as an inhibitor of this receptor, blocking these downstream effects.
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Caption: Simplified GPR183 Signaling Pathway.
 To cite this document: BenchChem. [Proper Disposal Procedures for Gpr183-IN-2: A
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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